Cas no 1528726-43-3 (2-Methyl-1-(pyrimidin-2-yl)butan-1-amine)

• Product Name: 2-Methyl-1-(pyrimidin-2-yl)butan-1-amine
• CAS No: 1528726-43-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5690744
• PubChem ID: 79445381
• Update Time: 2023-10-13

2-Methyl-1-(pyrimidin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-(PYRIMIDIN-2-YL)BUTAN-1-AMINE
• EN300-1121992
• 1528726-43-3
• CS-0295530
• AKOS018000040
• 2-Methyl-1-pyrimidin-2-ylbutan-1-amine
• 2-Pyrimidinemethanamine, α-(1-methylpropyl)-
• 2-Methyl-1-(pyrimidin-2-yl)butan-1-amine

• Inchi： 1S/C9H15N3/c1-3-7(2)8(10)9-11-5-4-6-12-9/h4-8H,3,10H2,1-2H3
• InChI Key： QQAJZCNJOYXHFG-UHFFFAOYSA-N
• SMILES： NC(C1N=CC=CN=1)C(C)CC

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 231.6±23.0 °C(Predicted)
• pka: 8.40±0.39(Predicted)